Cas no 362690-53-7 (Benzene,1,2,4-trifluoro-5-isothiocyanato-)

Benzene,1,2,4-trifluoro-5-isothiocyanato- structure
362690-53-7 structure
Product Name:Benzene,1,2,4-trifluoro-5-isothiocyanato-
CAS No:362690-53-7
MF:C7H2F3NS
MW:189.157690525055
MDL:MFCD03093811
CID:297164
PubChem ID:2760794
Update Time:2025-04-19

Benzene,1,2,4-trifluoro-5-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,4-trifluoro-5-isothiocyanato-
    • Benzene, 1,2,4-trifluoro-5-isothiocyanato- (9CI)
    • 1,2,4-Trifluoro-5-isothiocyanatobenzene
    • AKOS012111434
    • LVUMWUTYBBSJEO-UHFFFAOYSA-N
    • SY326082
    • DTXSID90375355
    • MFCD03093811
    • 362690-53-7
    • 2,4,5-trifluorophenylisothiocyanate
    • 2,4,5-Trifluorophenyl isothiocyanate
    • SCHEMBL1399737
    • MDL: MFCD03093811
    • Inchi: 1S/C7H2F3NS/c8-4-1-6(10)7(11-3-12)2-5(4)9/h1-2H
    • InChI Key: LVUMWUTYBBSJEO-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=C(C(=CC=1F)F)F

Computed Properties

  • Exact Mass: 188.98606
  • Monoisotopic Mass: 188.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 12.36

Benzene,1,2,4-trifluoro-5-isothiocyanato- Pricemore >>

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